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Compound of Interest

Compound Name: 5-Chlorosaccharin
CAS No.: 29083-16-7
Cat. No.: B1215115
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 5-Chlorosaccharin (CAS No: 29083-16-7),
a halogenated derivative of saccharin. This document delves into its chemical and physical
properties, synthesis, analytical characterization, reactivity, and applications, with a particular
focus on its relevance in medicinal chemistry and drug discovery.

Core Compound Identification and Properties

5-Chlorosaccharin, systematically named 5-chloro-1,1-dioxo-1,2-benzothiazol-3-one, is a
sulfonamide and a member of the saccharin family of compounds. The introduction of a
chlorine atom onto the aromatic ring at the 5-position significantly influences its electronic
properties and potential reactivity compared to the parent saccharin molecule.
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Property Value Source
CAS Number 29083-16-7 [1]
Molecular Formula C7H4CINOsS [2]
Molecular Weight 217.63 g/mol [2]

5-chloro-1,1-dioxo-1,2-
IUPAC Name _ (2]
benzothiazol-3-one

5-Chloro-1,2-benzisothiazol-
Synonyms o [2]
3(2H)-one 1,1-dioxide

White to off-white crystalline
Appearance [3]
powder

Density 1.679 g/cm3 [1]

Synthesis and Purification

The synthesis of 5-Chlorosaccharin can be approached through modifications of the classical
Remsen-Fahlberg process for saccharin synthesis. A common strategy involves the use of a
chlorinated toluene derivative as the starting material.

Synthetic Pathway Overview

A plausible synthetic route starts from 2-chloro-6-methylaniline, proceeding through
diazotization, sulfonation, chlorosulfonation, amination, and finally, oxidation to yield the target
molecule. This multi-step synthesis requires careful control of reaction conditions to ensure
good yields and purity.

Click to download full resolution via product page

Caption: A potential synthetic pathway for 5-Chlorosaccharin.

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC7111421/
https://patents.google.com/patent/US3988344A/en
https://patents.google.com/patent/US3988344A/en
https://patents.google.com/patent/US3988344A/en
https://patents.google.com/patent/US3988344A/en
https://www.chemicalbook.com/synthesis/n-chlorosaccharin.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC7111421/
https://www.benchchem.com/product/b1215115/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-5-chlorosaccharin-for-scientific-professionals
https://www.benchchem.com/product/b1215115/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-5-chlorosaccharin-for-scientific-professionals
https://www.benchchem.com/product/b1215115/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-5-chlorosaccharin-for-scientific-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215115?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocol: Synthesis from 4-Chloro-2-
methylbenzenesulfonamide

This protocol outlines the final oxidation step, which is critical for the formation of the saccharin

ring.

Materials:

4-Chloro-2-methylbenzenesulfonamide

Potassium permanganate (KMnOa)

Sodium hydroxide (NaOH)

Hydrochloric acid (HCI)

Water

Procedure:
o Dissolve 4-Chloro-2-methylbenzenesulfonamide in an aqueous solution of sodium hydroxide.

o Slowly add a solution of potassium permanganate to the reaction mixture while maintaining
the temperature between 40-50°C. The addition should be controlled to manage the
exothermic reaction.

 After the addition is complete, continue stirring the mixture at the same temperature until the
purple color of the permanganate disappears, indicating the completion of the oxidation.

e Cool the reaction mixture and filter to remove the manganese dioxide byproduct.

 Acidify the filtrate with hydrochloric acid to a pH of approximately 2. This will precipitate the
5-Chlorosaccharin.

Collect the precipitate by filtration, wash with cold water, and dry under vacuum.

Purification
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Purification of the crude 5-Chlorosaccharin is essential to remove unreacted starting materials
and byproducts. Recrystallization is a common and effective method.

Protocol: Recrystallization

¢ Dissolve the crude 5-Chlorosaccharin in a minimal amount of a suitable hot solvent, such
as a mixture of ethanol and water or acetone.[4]

o If the solution is colored, treat it with activated charcoal and filter while hot.

 Allow the solution to cool slowly to room temperature, and then in an ice bath to induce

crystallization.

o Collect the purified crystals by filtration, wash with a small amount of cold solvent, and dry

thoroughly.

Analytical Characterization

A combination of spectroscopic techniques is employed to confirm the identity and purity of 5-
Chlorosaccharin.
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Technique

Expected Observations

1H NMR

Aromatic protons will show characteristic
splitting patterns and chemical shifts influenced
by the electron-withdrawing sulfonyl group and
the chlorine atom. The N-H proton will appear

as a broad singlet.

13C NMR

The spectrum will show distinct signals for the
seven carbon atoms, with the carbonyl carbon
appearing at a downfield chemical shift. The
carbon atom attached to the chlorine will also be
identifiable.

IR Spectroscopy

Characteristic absorption bands for the N-H
bond (around 3300 cm~1), the C=0 group
(around 1700-1750 cm~1), and the SOz group
(asymmetric and symmetric stretches around
1350 cm~t and 1150 cm™1, respectively) will be

present.

Mass Spectrometry

The molecular ion peak (M+) should be
observed at m/z corresponding to the molecular
weight of 217.63. The isotopic pattern for the
chlorine atom (3°Cl and 37Cl in a roughly 3:1

ratio) will be a key diagnostic feature.

Note: Specific spectral data should be acquired and interpreted for each synthesized batch to

confirm its structure.[5][6]

Reactivity and Chemical Properties

The chemical behavior of 5-Chlorosaccharin is dictated by its functional groups: the acidic N-

H proton, the electrophilic carbonyl carbon, the sulfonyl group, and the chlorinated aromatic

ring.

Acidity
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Similar to saccharin, the proton on the nitrogen atom is acidic due to the strong electron-
withdrawing nature of the adjacent carbonyl and sulfonyl groups. This allows for the formation
of salts with bases.

Aromatic Ring Reactivity

The presence of the chlorine atom and the deactivating sulfonyl group makes the aromatic ring
of 5-Chlorosaccharin less susceptible to electrophilic aromatic substitution compared to
benzene. However, the chlorine atom can potentially undergo nucleophilic aromatic substitution
under specific conditions.[7][8][9]

Applications in Drug Discovery and Development

Chlorinated organic compounds are prevalent in pharmaceuticals due to the ability of the
chlorine atom to modulate a molecule's physicochemical properties, such as lipophilicity,
metabolic stability, and binding affinity to biological targets.[1] 5-Chlorosaccharin serves as a
valuable building block and intermediate in the synthesis of more complex molecules with
potential therapeutic applications.[10][11][12]

The saccharin scaffold itself is recognized as a "privileged" structure in medicinal chemistry,
meaning it is a molecular framework that can bind to multiple biological targets. By
functionalizing the 5-chloro position or using the intact 5-Chlorosaccharin molecule as a
starting point, medicinal chemists can explore a wide chemical space to develop novel drug
candidates.[13]

Safety and Handling

5-Chlorosaccharin is classified as harmful if swallowed, and it can cause skin and eye
irritation.[2] Appropriate personal protective equipment (PPE), including gloves, safety glasses,
and a lab coat, should be worn when handling this compound. Work should be conducted in a
well-ventilated fume hood to avoid inhalation of dust. For detailed safety information, consult
the Safety Data Sheet (SDS).

Conclusion

5-Chlorosaccharin is a versatile chemical intermediate with significant potential in the field of
drug discovery and organic synthesis. Its unique combination of a chlorinated aromatic ring and
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the saccharin scaffold provides a platform for the development of novel bioactive compounds. A
thorough understanding of its synthesis, characterization, and reactivity is crucial for its
effective utilization in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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